Cas no 813-78-5 (Dimethyl Phosphate)

Dimethyl Phosphate structure
Dimethyl Phosphate structure
Product Name:Dimethyl Phosphate
CAS No:813-78-5
MF:C2H7O4P
MW:126.048341989517
MDL:MFCD00014887
CID:83090
PubChem ID:13134
Update Time:2024-10-27

Dimethyl Phosphate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl hydrogen phosphate
    • Dimethyl Phosphate
    • O,Dimethylhydrogenphosphate
    • Methyl phosphate
    • NSC 2676
    • O,O-Dimethyl hydrogen phosphate
    • O,O-Dimethyl phosphate
    • Methyl phosphate ((MeO)2(HO)PO)
    • 4-01-00-01259 (Beilstein Handbook Reference)
    • Phosphoric acid dimethyl ester
    • KFG
    • Q2823255
    • Dimethylphosphate
    • NSC-2676
    • SCHEMBL47754
    • CS-0164327
    • dimethoxyphosphinic acid
    • Dimethylphosphate; Phosphoric acid, dimethyl ester;
    • NCGC00255372-01
    • BRN 1702242
    • Dimethylhydrogenphosphate
    • AI3-15058
    • NSC2676
    • DTXSID5025150
    • 7-chloro-6-methylimidazo[1,2-a]pyrimidin-5(1H)-one
    • Phosphoric acid, dimethyl ester
    • HI4K2C9UEI
    • 53396-59-1
    • EINECS 212-389-6
    • dimethyl phosphate, AldrichCPR
    • Tox21_301411
    • DTXCID205150
    • UNII-HI4K2C9UEI
    • dimethyl phosphoric acid
    • NSC-289396
    • BP-21444
    • CAS-813-78-5
    • AKOS015965163
    • 813-78-5
    • NS00014956
    • CHEBI:166474
    • Dimethyl Phosphate (Olaparib Impurity)
    • MFCD00014887
    • NSC289396
    • Methyl phosphate ((CH3O)2(HO)PO) (6CI)
    • DMP
    • STL556372
    • SY002076
    • DB-230239
    • METHYL PHOSPHATE ((CH3O)2(HO)PO)
    • KKUKTXOBAWVSHC-UHFFFAOYSA-N
    • BBL102569
    • MDL： MFCD00014887
    • Inchi： 1S/C2H7O4P/c1-5-7(3,4)6-2/h1-2H3,(H,3,4)
    • InChI Key： KKUKTXOBAWVSHC-UHFFFAOYSA-N
    • SMILES： O=P(OC)(OC)O

Computed Properties

  • Exact Mass: 126.00800
  • Monoisotopic Mass: 126.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 81.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Color/Form: Colorless or yellowish brown transparent liquid
  • Density: 1.314
  • Boiling Point: 160 ºC
  • Flash Point: 50 ºC
  • Refractive Index: 1.408-1.41
  • PSA: 65.57000
  • LogP: 0.37960
  • Solubility: Soluble in water, alkaline solution, ethanol, chloroform, insoluble in benzene, ether and petroleum ether.

Dimethyl Phosphate Security Information

Dimethyl Phosphate Customs Data

  • HS CODE：2930909027
  • Customs Data：

    China Customs Code:

    2930909027

    Overview:

    2930909027 Compound containing one phosphorus atom and methyl ethyl propyl group(Excluding dinofop).Regulatory conditions:23(Import licenses for dual-use items and technologies,Export licenses for dual-use items and technologies).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    2.Import licenses for dual-use items and technologies
    3.Export licenses for dual-use items and technologies

    Summary:

    2930909027 .supervision conditions:23(import license for dual-use item and technologies,export license for dual-use item and technologies).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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Dimethyl Phosphate Production Method

Production Method 1

512-56-1 512-56-1
813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Acetonitrile-d3 ,  Water ;  24 h, 50 °C
Reference
A Water- and Base-Stable Iminopyridine-Based Cage That Can Bind Larger Organic Anions
Zenka, Mattias; et al, European Journal of Inorganic Chemistry, 2023, 26(15),

Production Method 2

813-77-4 813-77-4
813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  35 min, 0 °C
Reference
Reactivity of an electrophilic hypervalent iodine trifluoromethylation reagent with hydrogen phosphates-A mechanistic study
Santschi, Nico; et al, Journal of Fluorine Chemistry, 2012, 135, 83-86

Production Method 3

813-78-5 813-78-5
Reaction Conditions
Reference
Microbial cleavage of various organophosphorus insecticides
Rosenberg, Arthur; et al, Applied and Environmental Microbiology, 1979, 37(5), 886-91

Production Method 4

4185-82-4 4185-82-4
813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Water Solvents: Water
Reference
Phosphoenol pyruvamides. Amide-phosphate interactions in analogs of phosphoenol pyruvate
Kluger, Ronald; et al, Journal of the American Chemical Society, 1984, 106(14), 4017-20

Production Method 5

813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Pyridine ,  Iodine Solvents: Water
Reference
Nucleoside 3'-N,N-dialkylphosphonamidates: novel building blocks for oligonucleotide synthesis
Wada, Takeshi; et al, Tetrahedron Letters, 1990, 31(44), 6363-6

Production Method 6

91-66-7 91-66-7
10061-48-0 10061-48-0
813-78-5 813-78-5
Reaction Conditions
Reference
Monomeric methyl metaphosphate: reactions with carbonyl groups
Satterthwait, Arnold C.; et al, Journal of the American Chemical Society, 1980, 102(13), 4464-72

Production Method 7

512-56-1 512-56-1
813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 - 4 h
Reference
Preparation and toxicity of some alkyl thiopyrophosphates
McIvor, R. A.; et al, Canadian Journal of Chemistry, 1956, 34, 1819-32

Production Method 8

813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Dichloromethane ;  0 °C; 2 h, 0 °C → rt
1.2 Reagents: Lithium bromide Solvents: Acetonitrile ;  overnight, reflux
1.3 Reagents: Amberlite IR 120 Solvents: Methanol ;  10 min, rt
Reference
Tailoring the Specificity and Reactivity of a Mechanism-Based Inactivator of Glucocerebrosidase for Potential Therapeutic Applications
Rempel, Brian P.; et al, Angewandte Chemie, 2011, 50(44), 10381-10383

Production Method 9

813-77-4 813-77-4
813-78-5 813-78-5
Reaction Conditions
1.1 Solvents: Water ;  1 h, > rt
Reference
A Redox Strategy for Light-Driven, Out-of-Equilibrium Isomerizations and Application to Catalytic C-C Bond Cleavage Reactions
Ota, Eisuke; et al, Journal of the American Chemical Society, 2019, 141(4), 1457-1462

Production Method 10

813-78-5 813-78-5
Reaction Conditions
Reference
Oxidatively-induced formation of dialkyl hydrogen phosphonates from phosphorothionates
Wu, Shao Yong; et al, Phosphorus, 1990, 54(1-4), 221-4

Production Method 11

813-78-5 813-78-5
Reaction Conditions
Reference
Oxidatively-induced formation of dialkyl hydrogen phosphonates from phosphorothionates
Wu, Shao Yong; et al, Phosphorus, 1990, 54(1-4), 221-4

Production Method 12

122-14-5 122-14-5
813-78-5 813-78-5
Reaction Conditions
1.1 Solvents: Methanol ,  Water
Reference
Applications of thermospray liquid chromatography-mass spectrometry in photochemical studies of pesticides in water
Durand, G.; et al, Journal of Chromatography, 1991, 554(1-2), 233-50

Production Method 13

131674-07-2 131674-07-2
813-78-5 813-78-5
Reaction Conditions
Reference
Fragmentation of methyl hydrogen α-hydroxyiminophosphonates to monomeric methyl metaphosphate: stereochemistry and mechanism
Katzhendler, Jehoshua; et al, Journal of the Chemical Society, 1989, (6), 589-94

Production Method 14

152-20-5 152-20-5
813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Water Solvents: 1,2-Dimethoxyethane ,  Water
Reference
Direct evidence for phosphorane intermediates in the hydrolysis of 6-ring and acyclic thiophosphate esters
Cullis, Paul M.; et al, Tetrahedron Letters, 1988, 29(17), 2081-4

Production Method 15

17144-52-4 17144-52-4
813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Uranium oxide (UO2)
Reference
Effect of technological factors on the behavior of silicate luminophors for gas-discharge indicators in a high-frequency hydrogen discharge
Bukov, V. I.; et al, Sb. Nauch. Tr. VNII Lyuminoforov i Osobo Chist. Veshchestv, 1987, (33), 76-88

Production Method 16

813-78-5 813-78-5
Reaction Conditions
Reference
Study and identification of fosbrom degradation products
Kubiak, Zoja; et al, Organika, 1978, 91, 91-7

Production Method 17

813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Phosphoric acid
Reference
Photolysis of aryl esters of tri- and tetracoordinate phosphorus compounds
Shi, Min; et al, Phosphorus, 1991, 60(1-2), 1-14

Production Method 18

598-62-9 598-62-9
813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Uranium oxide (UO2)
Reference
Kinetics of formation of zinc-silicate-based luminophors for gas-discharge indicators
Manashirov, O. Ya.; et al, Sb. Nauch. Tr. VNII Lyuminoforov i Osobo Chist. Veshchestv, 1987, (33), 71-6

Production Method 19

813-78-5 813-78-5
Reaction Conditions
1.1 Solvents: Water
Reference
Identification of thermal decomposition products of dichlorvos by GC/FTIR and GC/MS
Guey, C. Robin; et al, Analusis, 1991, 19(10), 359-62

Production Method 20

756-80-9 756-80-9
813-78-5 813-78-5
Reaction Conditions
Reference
Degradation of O,O-dimethyl phosphorodithioate by Thiobacillus thioparus TK-1 and Pseudomonas AK-2
Kanagawa, Takahiro; et al, Kenkyu Hokoku - Kogyo Gijutsuin Biseibutsu Kogyo Gijutsu Kenkyusho, 1983, (60), 35-45

Production Method 21

813-78-5 813-78-5
Reaction Conditions
1.1 Reagents: Methanol Solvents: Dichloromethane
Reference
Mercury trifluoroacetate-catalyzed conversion of Se-alkyl phosphoroselenolates into the corresponding phosphates
Wozniak, Lucyna A., Journal of Organometallic Chemistry, 2004, 689(17), 2745-2751

Production Method 22

813-78-5 813-78-5
Reaction Conditions
Reference
Bisphosphonate prodrugs: Synthesis and biological evaluation in HuH7 hepatocarcinoma cells
Monteil, Maelle; et al, European Journal of Medicinal Chemistry, 2014, 77, 56-64

Production Method 23

813-78-5 813-78-5
Reaction Conditions
1.1 Catalysts: Cerium hydroxide (Ce(OH)4), (T-4)- Solvents: Water ;  30 min, pH 10, rt
Reference
Metal Hydroxide/Polymer Textiles for Decontamination of Toxic Organophosphates: An Extensive Study of Wettability, Catalytic Activity, and the Effects of Aggregation
Dwyer, Derek B. ; et al, ACS Applied Materials & Interfaces, 2019, 11(34), 31378-31385

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Amadis Chemical Company Limited
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(CAS:813-78-5)Dimethyl Phosphate
Order Number:A1207148
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):842.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:813-78-5)DIMETHYL PHOSPHATE
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Quantity:200kg
Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:813-78-5)DIMETHYL PHOSPHATE
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
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813-78-5 (Dimethyl Phosphate) Related Products

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Amadis Chemical Company Limited
(CAS:813-78-5)Dimethyl Phosphate
A1207148
Purity:99%
Quantity:5g
Price ($):842.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:813-78-5)DIMETHYL PHOSPHATE
sfd13811
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email